BENGHE Foundational & Exploratory

Check Availability & Pricing

Ethoxycyclohexane SMILES and InChl key

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethoxycyclohexane

Cat. No.: B13971089

Technical Guide: Ethoxycyclohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of ethoxycyclohexane, including its unique identifiers, physicochemical data, and
relevant experimental protocols. The information is intended for use by researchers, scientists,
and professionals in drug development and related fields.

Chemical Identifiers

This section provides the key chemical identifiers for ethoxycyclohexane.

Identifier Value
SMILES Cccoci1cccceli]2]
InChl Key GJIJASICGLOUWAC-UHFFFAOYSA-N[1][2]

Physicochemical Properties

The following table summarizes the key quantitative data for ethoxycyclohexane.
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Property Value Source
Molecular Formula CsH160 [1112]
Molecular Weight 128.21 g/mol [1][2]
Boiling Point 149 °C [3]
Density 0.864 g/cm?3 [3]
Refractive Index 1.435 [3]

N Insoluble in water; Soluble in
Solubility [3]
ethanol and ether

XLogP3 2.3 2]

Experimental Protocols

This section details a common laboratory-scale synthesis of ethoxycyclohexane.

Williamson Ether Synthesis of Ethoxycyclohexane

The Williamson ether synthesis is a widely used method for preparing ethers. In this procedure,
an alkoxide reacts with a primary alkyl halide. For the synthesis of ethoxycyclohexane,
sodium ethoxide is reacted with a cyclohexyl halide.

Materials:
¢ Cyclohexyl bromide

Sodium ethoxide

Anhydrous diethyl ether

Anhydrous sodium sulfate

Separatory funnel

Round-bottom flask
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o Reflux condenser

e Heating mantle

« Distillation apparatus

Procedure:

In a dry round-bottom flask, dissolve sodium ethoxide in anhydrous diethyl ether.
¢ Slowly add cyclohexyl bromide to the solution while stirring.

o Attach a reflux condenser and heat the mixture to reflux for 12-18 hours.[3]
 After the reaction is complete, cool the mixture to room temperature.

» Wash the reaction mixture with water in a separatory funnel to remove any unreacted sodium
ethoxide and sodium bromide.

o Separate the organic layer and dry it over anhydrous sodium sulfate.
« Filter the solution to remove the drying agent.

o Purify the crude ethoxycyclohexane by fractional distillation, collecting the fraction at 148-
150 °C.[3]

Reaction and Metabolic Pathways

This section provides diagrams illustrating the synthesis and a plausible metabolic pathway of
ethoxycyclohexane.
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Williamson Ether Synthesis of Ethoxycyclohexane.
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Plausible Metabolic Pathway of Ethoxycyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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